Cas no 6224-63-1 (Tri-m-tolylphosphine)

Tri-m-tolylphosphine Properties

Names and Identifiers

• Tri-m-tolylphosphine
• Tri(m-tolyl)phosphine
• tris(3-methylphenyl)phosphane
• Tris(3-methylphenyl)phosphine
• Tris(m-tolyl)phosphine
• Phosphine, tris(3-methylphenyl)-
• Phosphine, tri-m-tolyl-
• Tris(3-tolyl)phosphine
• TRI-M-TOLYL-PHOSPHANE
• LFNXCUNDYSYVJY-UHFFFAOYSA-N
• trim-tolylphosphine
• tri-m-tolylphosphane
• tri-m-tolyl phosphine
• PubChem6426
• tri(3-Tolyl)phosphine
• Phosphorus tri-m-tolyl
• KSC491K0R
• tri-(3-Methylphenyl)pho
• tri-(3-Methylphenyl)phosphine
• UNII-SAQ9Z5ZSC8
• SY035721
• T1025
• DTXSID3064146
• LFNXCUNDYSYVJY-UHFFFAOYSA-
• NS00034974
• C21H21P
• EINECS 228-312-4
• CS-W012100
• TRIS(3-TOLUENE)PHOSPHINE
• AS-10668
• MFCD00008532
• FT-0636030
• BCP22567
• AMY39392
• InChI=1/C21H21P/c1-16-7-4-10-19(13-16)22(20-11-5-8-17(2)14-20)21-12-6-9-18(3)15-21/h4-15H,1-3H3
• 6224-63-1
• SAQ9Z5ZSC8
• AKOS004908999
• SCHEMBL49786
• DB-009851
• TRIS-M-TOLYL-PHOSPHINE
• +Expand

• MDL： MFCD00008532
• InChIKey： LFNXCUNDYSYVJY-UHFFFAOYSA-N
• Inchi： 1S/C21H21P/c1-16-7-4-10-19(13-16)22(20-11-5-8-17(2)14-20)21-12-6-9-18(3)15-21/h4-15H,1-3H3
• SMILES： P(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]
• BRN： 658863

Computed Properties

• Exact Mass: 304.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 304.138
• Heavy Atom Count: 22
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.37000
• PSA: 13.59000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 423.1℃ at 760 mmHg
• Melting Point: 100.0 to 103.0 deg-C
• Flash Point: 221.6 °C
• Color/Form: Cream powder
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Tri-m-tolylphosphine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： R36/37/38
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

Tri-m-tolylphosphine Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%